Cas no 1188264-74-5 (tert-butyl 3-bromo-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate)

• Product Name: tert-butyl 3-bromo-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate
• CAS No: 1188264-74-5
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• MDL: MFCD13152219
• CID: 1027895
• PubChem ID: 70700366
• Update Time: 2025-04-20

tert-butyl 3-bromo-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• 3165AA
• AB66545
• FCH1624478
• AX8163627
• ST24049804
• 3-Bromo-7-Boc-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• tert-butyl 3-bromo-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate
• t-Butyl 3-bromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• tert-Butyl3-bromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• CS-0106196
• DA-18937
• 1188264-74-5
• TERT-BUTYL 3-BROMO-5H,6H,8H-IMIDAZO[1,5-A]PYRAZINE-7-CARBOXYLATE
• EN300-268933
• SCHEMBL24730586
• A892817
• tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate
• DTXSID10743214
• AKOS016002194
• MFCD13152219
• DS-13061
• W14830

• MDL： MFCD13152219
• Inchi： 1S/C11H16BrN3O2/c1-11(2,3)17-10(16)14-4-5-15-8(7-14)6-13-9(15)12/h6H,4-5,7H2,1-3H3
• InChI Key： AFGKBPUFODGXJD-UHFFFAOYSA-N
• SMILES： BrC1=NC=C2CN(C(=O)OC(C)(C)C)CCN21

Computed Properties

• Exact Mass: 301.04259g/mol
• Monoisotopic Mass: 301.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4
• XLogP3: 1.5